2-((3-butyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-chloro-4-methylphenyl)acetamide

• IUPAC Name: 2-[(5-butyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl)sulfanyl]-N-(2-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C22H21ClN4O2S2/c1-3-4-10-27-21(29)19-18(14-6-5-9-24-20(14)31-19)26-22(27)30-12-17(28)25-16-8-7-13(2)11-15(16)23/h5-9,11H,3-4,10,12H2,1-2H3,(H,25,28)
• InChI Key: UCBGNPZZNZUMKX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=C(S2)N=CC=C3)N=C1SCC(=O)NC4=C(C=C(C=C4)C)Cl
• Molecular Formula: C22H21ClN4O2S2
• Molecular Weight: 473.0 g/mol
• CAS No.: 1243043-58-4

Description

The compound is a derivative of the 4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine class. Compounds in this class are typically characterized by their hypnotic and anticonvulsive properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, related compounds are typically synthesized by condensation of 2-acetaminonicotinic acid and a primary amine.

Scientific Research Applications

Antitumor Activity

Research has identified derivatives of thieno[3,2-d]pyrimidine as potent anticancer agents. Compounds synthesized from related structures have shown significant anticancer activity against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cells. These compounds display potent anticancer activity, comparable to doxorubicin, indicating their potential as therapeutic agents in cancer treatment (Hafez & El-Gazzar, 2017).

Antimicrobial Activities

Novel synthesized derivatives of thienopyrimidine have also been explored for their antimicrobial properties. Studies show that some of these compounds exhibit significant antimicrobial activities against a range of bacteria and fungi, with minimum inhibitory concentrations (MICs) indicating strong antibacterial potency against common pathogens like E. coli and B. subtilis, as well as antifungal potency against A. flavus and C. albicans. This suggests their potential use in developing new antimicrobial agents (Kerru et al., 2019).

Synthesis and Chemical Reactivity

The chemical reactivity and synthesis of related thieno[3,2-d]pyrimidine derivatives have been extensively studied, providing valuable insights into the development of new compounds with potential biological activities. These studies include the synthesis of classical and nonclassical derivatives as potential inhibitors for key enzymes, offering a foundation for future drug development aimed at treating various diseases, including cancer and microbial infections (Gangjee et al., 2004).